Cas no 920531-60-8 (Benzenamine, 4-(4-fluorophenoxy)-N-methyl-)

• Product Name: Benzenamine, 4-(4-fluorophenoxy)-N-methyl-
• CAS No: 920531-60-8
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 755812
• PubChem ID: 23026271
• Update Time: 2025-04-19

Benzenamine, 4-(4-fluorophenoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-fluorophenoxy)-N-methyl-
• 4-(4-fluorophenoxy)-N-methylaniline
• ALPWKPUEPWFPBB-UHFFFAOYSA-N
• 920531-60-8
• SCHEMBL3022633
• [4-(4-fluoro-phenoxy)-phenyl]-methylamine
• DTXSID10629882

• Inchi： 1S/C13H12FNO/c1-15-11-4-8-13(9-5-11)16-12-6-2-10(14)3-7-12/h2-9,15H,1H3
• InChI Key： ALPWKPUEPWFPBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų